molecular formula C9H11ClN4O B8345574 2-Chloro-4-(4-formylpiperazino)pyrimidine

2-Chloro-4-(4-formylpiperazino)pyrimidine

Cat. No. B8345574
M. Wt: 226.66 g/mol
InChI Key: IEODSFWVHMMZLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(4-formylpiperazino)pyrimidine is a useful research compound. Its molecular formula is C9H11ClN4O and its molecular weight is 226.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-(4-formylpiperazino)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-(4-formylpiperazino)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Chloro-4-(4-formylpiperazino)pyrimidine

Molecular Formula

C9H11ClN4O

Molecular Weight

226.66 g/mol

IUPAC Name

4-(2-chloropyrimidin-4-yl)piperazine-1-carbaldehyde

InChI

InChI=1S/C9H11ClN4O/c10-9-11-2-1-8(12-9)14-5-3-13(7-15)4-6-14/h1-2,7H,3-6H2

InChI Key

IEODSFWVHMMZLN-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C=O)C2=NC(=NC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Formylpiperazine (38.5 g) and triethylamine (34 g) in ethanol (500 ml) were added slowly to a stirred solution of 2,4-dichloropyrimidine (50 g) in ethanol (2.5 ml) at room temperature. The mixture was stirred at room temperature for 24 hours then evaporated in vacuo and the residue partitioned between chloroform and water. The organic phase was washed with water and the combined aqueous phases extracted with chloroform. The combined chloroform extracts were dried (Na2SO4), evaporated in vacuo and the residue was crystallized twice from ethyl acetate to give 2-chloro-4-(4-formylpiperazino)pyrimidine, (24 g), m.p. 125°-126° C.
Quantity
38.5 g
Type
reactant
Reaction Step One
Quantity
34 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One

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